Sulfuryl Chloride

• CAS No.: 7791-25-5
• Product Name: Sulfuryl Chloride
• Molecular Formula: SO2Cl2; Cl2O2S
• Molecular Weight: 134.97 g/mol
• IUPAC Name: sulfuryl dichloride
• Standard InChI: InChI=1S/Cl2O2S/c1-5(2,3)4
• Standard InChIKey: YBBRCQOCSYXUOC-UHFFFAOYSA-N
• SMILES: O=S(=O)(Cl)Cl
• Canonical SMILES: O=S(=O)(Cl)Cl
• Boiling Point: 156.4 °F at 760 mm Hg (USCG, 1999); 69.3 °C; 69.1 °C
• Colorform: Colorless, mobile liquid
• Density: 1.67 at 68 °F (USCG, 1999); 1.6674 at 20 °C/4 °C; Relative density (water = 1): 1.67
• Melting Point: -54.1 °C
• Physical Description: Sulfuryl chloride appears as a colorless fuming liquid with a pungent odor. Very toxic by inhalation. Corrosive to metals and tissue.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. TURNS YELLOW ON EXPOSURE TO AIR OR LIGHT.
• Description: Sulfuryl chloride appears as a colorless fuming liquid with a pungent odor. Very toxic by inhalation. Corrosive to metals and tissue.; Sulfuryl dichloride is a sulfuryl halide.
• Shelf Life: TURNS YELLOW UPON PROLONGED STANDING BECAUSE OF SLIGHT DISSOCIATION INTO SULFUR DIOXIDE AND CHLORINE
• Solubility: Miscible with benzene, toluene, ether, glacial acetic acid, and other org solvents; Solubility in water: reaction
• Synonyms: Sulfonyl Chloride; Sulfonyl Dichloride; Sulfur Chloride Oxide; Sulfur Oxychloride; Sulfuric Dichloride; Sulfuric Oxychloride; Sulfuryl Dichloride; Sulphuryl Chloride
• Vapor Density: 4.6 (Air = 1); Relative vapor density (air = 1): 4.65
• Vapor Pressure: 140 mm Hg at 25 °C (est); Vapor pressure, kPa at 20 °C: 14.8
• PubChem Compound: 24648
• Last Modified: Nov 11 2021